Cas no 61338-21-4 (3-Quinolinecarbonitrile, 4-hydroxy-8-(1-methylethyl)-)

• Product Name: 3-Quinolinecarbonitrile, 4-hydroxy-8-(1-methylethyl)-
• CAS No: 61338-21-4
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 483434
• PubChem ID: 24707366
• Update Time: 2025-04-19

3-Quinolinecarbonitrile, 4-hydroxy-8-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-hydroxy-8-(1-methylethyl)-
• 4-HYDROXY-8-(1-METHYLETHYL)-3-QUINOLINECARBONITRILE
• 4-oxo-8-propan-2-yl-1H-quinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,1,4-dihydro-8-(1-methylethyl)-4-oxo-
• CTK2E2152
• KB-71161
• KB-71259
• DTXSID90640934
• 4-OXO-8-(PROPAN-2-YL)-1,4-DIHYDROQUINOLINE-3-CARBONITRILE
• 61338-21-4
• AKOS000194793
• 71083-70-0
• 3-Quinolinecarbonitrile, 1,4-dihydro-8-(1-methylethyl)-4-oxo-
• 4-HYDROXY-8-ISOPROPYLQUINOLINE-3-CARBONITRILE

• Inchi： 1S/C13H12N2O/c1-8(2)10-4-3-5-11-12(10)15-7-9(6-14)13(11)16/h3-5,7-8H,1-2H3,(H,15,16)
• InChI Key： HYGMZVLYPOOZQU-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CNC2C1=CC=CC=2C(C)C

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.9Ų